Cas no 2580187-08-0 (ethyl 3-1-(aminomethyl)cyclopropyl-1,2-oxazole-4-carboxylate)

• Product Name: ethyl 3-1-(aminomethyl)cyclopropyl-1,2-oxazole-4-carboxylate
• CAS No: 2580187-08-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5658561
• PubChem ID: 165885885
• Update Time: 2025-10-23

ethyl 3-1-(aminomethyl)cyclopropyl-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27724330
• ethyl 3-[1-(aminomethyl)cyclopropyl]-1,2-oxazole-4-carboxylate
• 2580187-08-0
• ethyl 3-1-(aminomethyl)cyclopropyl-1,2-oxazole-4-carboxylate

• Inchi： 1S/C10H14N2O3/c1-2-14-9(13)7-5-15-12-8(7)10(6-11)3-4-10/h5H,2-4,6,11H2,1H3
• InChI Key： YLCABBVWSMPFAV-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OCC)C(C2(CN)CC2)=N1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.4Ų

Additional information on ethyl 3-1-(aminomethyl)cyclopropyl-1,2-oxazole-4-carboxylate

Ethyl 3-(1-(Aminomethyl)cyclopropyl)-1,2-Oxazole-4-Carboxylate: A Comprehensive Overview

Ethyl 3-(1-(aminomethyl)cyclopropyl)-1,2-oxazole-4-carboxylate (CAS No. 2580187-08-0) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and applications in drug design. The molecule consists of a cyclopropane ring substituted with an aminomethyl group, fused to an oxazole ring, and further substituted with an ethoxy carbonyl group. This combination of structural features makes it a promising candidate for various research and development activities.

The synthesis of ethyl 3-(1-(aminomethyl)cyclopropyl)-1,2-oxazole-4-carboxylate involves a multi-step process that typically begins with the preparation of the cyclopropane derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and improving the yield. The incorporation of the oxazole ring is achieved through cyclization reactions, often utilizing transition metal catalysts or acid-mediated conditions. The final step involves esterification to introduce the ethoxy carbonyl group, ensuring stability and solubility for downstream applications.

One of the most notable aspects of this compound is its potential in drug discovery. Oxazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Ethyl 3-(1-(aminomethyl)cyclopropyl)-1,2-oxazole-4-carboxylate has shown promising activity in preliminary assays targeting neurodegenerative diseases and cancer. For instance, recent studies have demonstrated its ability to inhibit key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease. Additionally, its anti-proliferative effects on cancer cells have been reported in vitro, suggesting its potential as a lead compound for anticancer therapies.

The structural versatility of ethyl 3-(1-(aminomethyl)cyclopropyl)-1,2-oxazole-4-carboxylate also makes it an attractive candidate for materials science applications. Its cyclopropane ring contributes to mechanical strength and rigidity, while the oxazole moiety provides electronic functionality. Researchers have explored its use as a building block for advanced materials such as high-performance polymers and organic electronics. For example, recent work has highlighted its role in constructing self-healing polymers with enhanced mechanical properties.

In terms of pharmacokinetics, ethyl 3-(1-(aminomethyl)cyclopropyl)-1,2-oxazole-4-carboxylate exhibits favorable absorption and bioavailability profiles due to its balanced hydrophilic-lipophilic properties. This characteristic is crucial for drug delivery systems aiming to achieve optimal therapeutic concentrations with minimal side effects. Furthermore, its metabolic stability has been evaluated in preclinical models, revealing limited susceptibility to hepatic enzymes that could otherwise reduce its efficacy.

Recent advancements in computational chemistry have also shed light on the molecular interactions of ethyl 3-(1-(aminomethyl)cyclopropyl)-1,2-oxazole-4-carboxylate with biological targets at an atomic level. Quantum mechanical simulations have provided insights into the electronic distribution and conformational flexibility of the molecule, aiding in the rational design of analogs with improved potency and selectivity.

In conclusion, ethyl 3-(1-(aminomethyl)cyclopropyl)-1,2-oxazole-4-carboxylate (CAS No. 2580187-08-0) represents a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent breakthroughs in synthesis and application development